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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzoic acid

Cat. No.: B031078 Get Quote

A Technical Guide to the Physical Properties of 3-
Hydroxy-5-methylbenzoic Acid
This technical guide provides an in-depth overview of the key physical properties of 3-
Hydroxy-5-methylbenzoic acid, with a specific focus on its melting and boiling points. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Physical and Chemical Properties
3-Hydroxy-5-methylbenzoic acid, also known as 3,5-cresotic acid, is a white to light brown

solid.[1][2] It is a derivative of benzoic acid and is used as a reactant in the synthesis of various

chemical compounds, including thrombin inhibitors for treating coagulation disorders.[1]

Quantitative Data Summary
The physical properties of 3-Hydroxy-5-methylbenzoic acid are summarized in the table

below for easy reference and comparison.
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Property Value Reference

Melting Point 202-203 °C [1][2]

(literature value: 207-208 °C) [1][2]

Boiling Point 351 °C at 760 mmHg [3]

Molecular Weight 152.15 g/mol [4]

Density 1.304 g/cm³ [3]

Flash Point 180.3 °C [3]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting and

boiling points of organic compounds like 3-Hydroxy-5-methylbenzoic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline compounds, this transition occurs over a narrow temperature range. The

capillary tube method is a common and reliable technique for determining the melting point.

Protocol:

Sample Preparation: A small amount of the dry, powdered 3-Hydroxy-5-methylbenzoic acid
is packed into a thin-walled capillary tube, sealed at one end, to a height of about 2-3 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g., an

oil bath or a melting point apparatus).[6]

Heating: The heating bath is heated slowly and steadily, at a rate of approximately 1-2 °C per

minute as the melting point is approached.[5]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.
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Diagram 1: Workflow for Melting Point Determination.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For pure compounds, the boiling point is a characteristic physical property.

Protocol:

Sample Preparation: A small volume (a few mL) of the substance is placed in a test tube or a

small flask, along with a boiling chip to ensure smooth boiling.

Apparatus Setup: A thermometer is positioned in the test tube so that the top of the bulb is

level with the side arm of the distillation apparatus, ensuring it measures the temperature of

the vapor as it passes into the condenser. The test tube is placed in a heating bath.

Heating: The heating bath is heated gently.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize at the boiling point of the substance. This stable temperature is

recorded as the boiling point. It is crucial to note the atmospheric pressure at the time of the

measurement, as the boiling point is pressure-dependent.
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Diagram 2: Experimental Setup for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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